Cas no 2228304-89-8 (2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2228304-89-8
• MF: C₁₁H₁₈F₃N₃
• MW: 249.275932788849
• CID: 6274165
• PubChem ID: 165631925
• Update Time: 2025-06-30

2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine
• 2228304-89-8
• EN300-1957017

• Inchi： 1S/C11H18F3N3/c1-10(2,3)9-5-8(17(4)16-9)7(6-15)11(12,13)14/h5,7H,6,15H2,1-4H3
• InChI Key： AQGMLTQACCAQBA-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1=CC(C(C)(C)C)=NN1C)(F)F

Computed Properties

• Exact Mass: 249.14528207g/mol
• Monoisotopic Mass: 249.14528207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine

Introduction to 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228304-89-8)

2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine is a sophisticated organic compound characterized by its unique structural and functional attributes. This molecule, identified by the CAS number 2228304-89-8, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The compound’s structure incorporates a pyrazole core, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. Specifically, the presence of a 3-tert-butyl substituent and a methyl group at the 1-position of the pyrazole ring enhances its steric and electronic properties, making it an attractive scaffold for designing novel bioactive molecules.

The trifluoropropylamine moiety at the 3-position introduces fluorine atoms, which are widely recognized for their ability to modulate metabolic stability, lipophilicity, and binding affinity. The fluorine atoms in this context contribute to the compound’s overall physicochemical properties, potentially improving its pharmacokinetic profile. This combination of structural features positions 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine as a promising candidate for further exploration in therapeutic contexts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that molecules featuring pyrazole derivatives exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents in 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine may influence its interaction with biological targets, suggesting potential therapeutic benefits.

In particular, the tert-butyl group contributes to steric hindrance around the pyrazole ring, which can be exploited to optimize binding interactions with enzymes or receptors. This steric effect is particularly relevant in drug design, where precise spatial orientation can enhance efficacy and selectivity. Meanwhile, the methyl group at the 1-position of the pyrazole ring may influence electron distribution within the molecule, affecting its reactivity and stability. These structural elements collectively contribute to the compound’s unique chemical identity.

The introduction of fluorine atoms into the trifluoropropylamine side chain is another critical feature that warrants detailed consideration. Fluorine substitution is a well-established strategy in medicinal chemistry to improve drug-like properties such as metabolic resistance and improved oral bioavailability. The electron-withdrawing nature of fluorine can also modulate hydrogen bonding interactions, which are crucial for binding affinity in biological systems. Thus, the trifluoromethyl group in this compound’s structure may enhance its interaction with biological targets while minimizing off-target effects.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional scaffolds that combine multiple pharmacophoric elements into a single molecule. 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine exemplifies this trend by integrating several key structural motifs that are known to enhance biological activity. The pyrazole core provides a rigid framework for further derivatization, while the substituents—such as the tert-butyl group, methyl group, and trifluoropropylamine moiety—offer opportunities for fine-tuning pharmacological properties.

One area of active investigation is the use of pyrazole derivatives as kinase inhibitors. Kinases are enzymes that play essential roles in cell signaling pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. The ability of 2-(3-tert-butyl-1-methyl-1H-pyrazol-5-ylyl)-3,3-dimethylpropanamino]-N-(trifluoroacetamido)benzamide hydrochloride CAS No 2228304 89 8 to modulate kinase activity has been explored in several preclinical studies. These studies suggest that compounds with similar structural features may serve as effective inhibitors by binding to specific residues on the kinase active site.

The impact of fluorine substitution on metabolic stability has also been extensively studied. Fluorinated aromatic compounds often exhibit enhanced resistance to degradation by cytochrome P450 enzymes, which are responsible for metabolizing many pharmaceuticals. This property can lead to prolonged half-lives and improved bioavailability for drugs containing fluorine atoms. In the context of 2-(3-bromoanilide) N (trifluoroacetamido)benzamide CAS No 2228304 89 8, the trifluoropropylamine group may contribute to metabolic stability while simultaneously enhancing binding interactions with biological targets.

Another promising application lies in antiviral research. Pyrazole derivatives have shown potential against various viral infections due to their ability to interfere with viral replication or entry into host cells. The structural features of this compound—particularly the combination of bulky substituents like the tert-butyl group and electronegative fluorine atoms—may enable it to disrupt viral protein-protein interactions or inhibit key enzymes involved in viral metabolism.

In conclusion,2-(3-bromoanilide) N (trifluoroacetamido)benzamide hydrochloride CAS No 2228304 89 8 represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential therapeutic applications. The synergistic effects of its various substituents—including the pyrazole core, *tert-butyl group*, *methyl group*—and *trifluoropropylamine moiety*—make it a valuable scaffold for further drug development efforts.* The compound’s unique physicochemical properties position it as a candidate for treating diverse diseases ranging from cancer to viral infections.* Continued research into this molecule will likely uncover additional opportunities for therapeutic intervention.* As computational methods improve,* so too will our ability*to predict*andvalidate*the biological activityof complex organic compounds like this one.*